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Introduction

Gallium(lll) bromide (GaBrs) is a colorless, crystalline solid that is a member of the gallium
trinalide group.[1][2] At room temperature, it exists predominantly in its dimeric form, GazBre.[2]
GaBrs is a potent Lewis acid, a characteristic that makes it a valuable catalyst in various
organic synthesis reactions.[2] Its reactivity and thermochemical properties are of significant
interest in materials science, chemical synthesis, and potentially in specialized pharmaceutical
applications. This document provides a comprehensive overview of the core thermochemical
properties of GaBrs, details the experimental protocols used for their determination, and
presents logical and experimental workflows through diagrams.

Quantitative Thermochemical Data

The fundamental thermochemical properties of Gallium(lll) bromide are summarized in the
tables below. These values are crucial for modeling reaction energetics, predicting compound
stability, and designing chemical processes.

Table 1: Standard Thermodynamic Properties

This table presents the standard molar enthalpy of formation, Gibbs free energy of formation,
and entropy for solid GaBrs at 298.15 K.
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Property Symbol Value State Reference

Standard Molar
Enthalpy of AfHO -386.6 kJ/mol solid [1]

Formation

Standard Molar
Gibbs Energy of AfGO -359.8 kJ/mol solid [1]

Formation

Standard Molar )
S 180 J/(mol-K) solid [1]
Entropy

Table 2: Phase Change Properties

This table details the enthalpies associated with the phase transitions of vaporization and
sublimation. Gallium(lll) bromide sublimes into both monomeric (GaBrs) and dimeric (GazBre)
species in the gas phase.[3]

Property Symbol Value Process Reference
Enthalpy of GaBrs (I) -
o AvapH 38.9 kd/mol [1]

Vaporization GaBrs (g)
Enthalpy of

] py' GaBrs (s) -
Sublimation AsubH° 92.5 + 2.0 kJ/mol [31[4]

GaBrs (g)

(Monomer)
Enthalpy of

) py. GaBrs (s) -
Sublimation AsubH?° 50.5 £ 2.0 kd/mol [31[4]

Y¥2GazBr
(Dimer) #GaaBre (0)

Note: The enthalpy of vaporization is specified at the boiling point.

Table 3: Physical Properties

Key physical properties of Gallium(lll) bromide are provided for reference.
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Property Value Units Reference
Molar Mass 309.435 g/mol [2]

Melting Point 1215 °C [2]

Boiling Point 278.8 - 279 °C [11[2]
Density (at 25 °C) 3.69 g/cm3 [1112]

Note: Specific heat capacity data for Gallium(lll) bromide is not readily available in standard
reference materials.

Experimental Protocols

The determination of thermochemical data is reliant on precise experimental techniques. The
methodologies described below are fundamental to obtaining the values presented in this
guide.

Determination of Sublimation Enthalpy: Torsion-Effusion
Method

The enthalpy of sublimation for GaBrs was determined using the torsion-effusion method.[3][4]
This technique measures the very low vapor pressures of a solid as a function of temperature.

Methodology:

o Sample Preparation: A high-purity sample of GaBrs (e.g., 99.8%) is loaded into a specialized
effusion cell inside a drybox due to its hygroscopic nature.[4] The cell has two small orifices
from which the vapor can escape.

o Apparatus: The effusion cell is suspended in a high-vacuum chamber by a thin torsion wire
(e.g., tungsten). The entire assembly can be heated to precise temperatures.[4]

o Measurement: As the sample is heated, it sublimes, and the escaping vapor molecules
create a recoil force (torque) on the suspended cell, causing the torsion wire to twist. The
angle of this twist is measured and is directly proportional to the vapor pressure.[4]
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o Data Collection: The total vapor pressure is measured over a range of temperatures, for
instance, between 300 K and 357 K for GaBrs.[3] The relationship between vapor pressure
(p) and temperature (T) is recorded. For GaBrs, this relationship is described by the
equation: log(p/Pa) = (16.1 + 0.6) - (5250 + 200)(K/T).[3]

o Data Analysis: The collected vapor pressure data is analyzed using second-law and third-law
methods of thermodynamics. This analysis allows for the separation of the partial pressures
of the monomer (GaBrs) and dimer (GazBre) species in the vapor phase. From the
temperature dependence of these partial pressures, the standard enthalpies of the
sublimation reactions are calculated.[3]

Determination of Enthalpy of Formation: Solution
Calorimetry

While the specific report detailing the solution calorimetry for GaBrs's enthalpy of formation is
not available, this is a standard and powerful method for determining the enthalpies of
formation for solid compounds.

General Methodology:

o Calorimeter Setup: A high-precision calorimeter, such as a Calvet-type microcalorimeter, is
used.[5] It contains a solvent in which all reactants and products of a chosen reaction are
soluble. The calorimeter is maintained at a constant temperature (e.g., 298.15 K).

e Reaction Scheme: A reaction is designed for which the enthalpy change can be measured
directly. For GaBrs, this could involve dissolving metallic gallium, liquid bromine, and solid
gallium(lll) bromide in a suitable solvent (e.g., an acidic aqueous solution) in separate
experiments.

o Step A: Measure the enthalpy of solution for elemental Gallium: Ga(s) + solvent -
Gas*(solvated) + 3e~

o Step B: Measure the enthalpy of solution for Bromine: 3/2 Brz(l) + solvent — 3Br—(solvated)
- 3e”

o Step C: Measure the enthalpy of solution for Gallium(lll) bromide: GaBrs(s) + solvent —
Gas3*(solvated) + 3Br—(solvated)
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e Hess's Law Application: The standard enthalpy of formation (AfH°) is the enthalpy change for
the reaction: Ga(s) + 3/2 Brz(l) - GaBrs(s). According to Hess's Law, the enthalpy of this
formation reaction can be calculated by combining the measured enthalpies of the solution
steps: AfH° = (Enthalpy of Step A + Enthalpy of Step B) - Enthalpy of Step C.

o Data Analysis: The heat evolved or absorbed during each dissolution experiment is carefully
measured to determine the respective enthalpy changes, which are then used to calculate
the final standard enthalpy of formation.

Mandatory Visualizations
Diagrams of Workflows and Relationships

The following diagrams illustrate key experimental and theoretical frameworks relevant to the
thermochemistry of Gallium(lll) bromide.
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Caption: Experimental workflow for determining the enthalpy of sublimation of GaBrs.
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Fundamental Thermodynamic Relationships
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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